4-(4-butylphenyl)-4H-benzo[b][1,4]thiazine-2-carbonitrile 1,1-dioxide

• IUPAC Name: 4-(4-butylphenyl)-1,1-dioxo-1λ6,4-benzothiazine-2-carbonitrile
• InChI: InChI=1S/C19H18N2O2S/c1-2-3-6-15-9-11-16(12-10-15)21-14-17(13-20)24(22,23)19-8-5-4-7-18(19)21/h4-5,7-12,14H,2-3,6H2,1H3
• InChI Key: SIGCPSYJOXAZEA-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C#N
• Molecular Formula: C19H18N2O2S
• Molecular Weight: 338.4 g/mol

Description

Thiazines are a group of heterocyclic organic compounds that are still largely unexplored for their pharmacological activities. They are structural subunits of numerous compounds valuable in medicinal chemistry. The development of new antitumor agents based on thiazines and thiazoles is becoming of special interest for many academic and industrial research laboratories around the world aiming to obtain potent molecules with higher specificity and lower toxicity.

Synthesis Analysis

There are different available methods for the synthesis of thiazine derivatives in the literature. For example, a derivative of 1,4-thiazine, namely 2,6-dicarbethoxy-3,5-diphenyltetrahydro-1,4-thiazine-1,1-dioxide was synthesized by taking diethyl 2,2-sulfonyldiacetate and benzaldehyde in water, to which ammonium acetate was added.

Molecular Structure Analysis

The molecular structure of thiazines possess a nitrogen and sulphur atoms in a six-member ring. This structure is believed to be important for their antifungal, anticonvulsant, and antiviral activities.

Chemical Reactions Analysis

The chemical reactions involving thiazines are diverse. For instance, the synthesis of pyrazolo[3,4-d]-thiazoles, pyrazolo[4,3-d]thiazoles, pyrazolo[4,3-b][1,4]thiazines, and pyrazolo[3,4-b][1,4]-thiazines via two main approaches: annulation of the pyrazole ring to the thiazole or thiazine ring and, conversely, annulation of the thiazole or thiazine ring to the pyrazole ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of thiazines can be tuned for various applications. The tunable photophysical and electrochemical properties of dithieno[1,4]thiazines and bis1benzothieno[1,4]thiazines outscore phenothiazines on many points and promise an enormous potential in molecular electronics and applications beyond.

Scientific Research Applications

Materials Science

• Electron Transport Materials :
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Chemical Reactions

• Cu(I)-Catalyzed Azide-Alkyne Cycloaddition (Click Chemistry) :
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Pharmacology and Toxicology

• Safety and Handling :
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Future Directions

The future of thiazines looks promising. They are becoming of special interest for many academic and industrial research laboratories around the world aiming to obtain potent molecules with higher specificity and lower toxicity. They also promise an enormous potential in molecular electronics and applications beyond.